Cas no 1221341-48-5 (Methyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate)

• Product Name: Methyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate
• CAS No: 1221341-48-5
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD14683728
• CID: 4688647
• Update Time: 2025-06-10

Methyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate

• MDL： MFCD14683728
• Inchi： 1S/C12H24N2O2/c1-11(12(15)16-2)10-13-6-9-14-7-4-3-5-8-14/h11,13H,3-10H2,1-2H3
• InChI Key： ONPAOCJDMSHNKS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CNCCN1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 203
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate

Comprehensive Overview of Methyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate (CAS No. 1221341-48-5)

The compound Methyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate (CAS No. 1221341-48-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a piperidine ring and an ester functional group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological pathways. The compound's amino and ester functionalities also contribute to its versatility in organic synthesis.

In recent years, the demand for Methyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate has increased due to its relevance in developing novel therapeutics. For instance, its structural motifs are often explored in the design of central nervous system (CNS) targeting agents. This aligns with current trends in neuroscience research, where scientists are actively seeking compounds that can cross the blood-brain barrier (BBB) effectively. The compound's piperidin-1-yl moiety is particularly noteworthy, as it is a common feature in many FDA-approved drugs, including those for neurological disorders.

From a synthetic chemistry perspective, Methyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate offers several advantages. Its ester group allows for easy derivatization, enabling researchers to create a library of analogs for structure-activity relationship (SAR) studies. This is crucial in modern drug discovery, where high-throughput screening (HTS) and combinatorial chemistry play pivotal roles. Additionally, the compound's stability under various conditions makes it a reliable candidate for large-scale production, a topic frequently searched by industrial chemists and process engineers.

Another area of interest is the compound's potential role in peptide mimetics. Given the growing focus on peptide-based therapeutics, Methyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate could serve as a building block for designing peptidomimetics with enhanced bioavailability. This is particularly relevant in the context of biologics and personalized medicine, two hot topics in contemporary pharmaceutical research. Its ability to mimic natural peptide structures while offering improved metabolic stability is a key advantage.

Environmental and safety considerations are also critical when discussing Methyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate. While the compound is not classified as hazardous, proper handling and storage are essential to maintain its integrity. Researchers often search for information on its solubility, stability, and compatibility with other reagents, which are important factors in laboratory and industrial settings. The compound's logP value and pKa are additional parameters of interest, as they influence its behavior in biological systems.

In conclusion, Methyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate (CAS No. 1221341-48-5) is a multifaceted compound with broad applications in medicinal chemistry and drug development. Its structural features, combined with its synthetic flexibility, make it a valuable tool for researchers exploring new therapeutic avenues. As the pharmaceutical industry continues to evolve, compounds like this will undoubtedly play a pivotal role in addressing unmet medical needs and advancing scientific knowledge.